rac 6-Chloro-1,4-dihydro-4-(1-pentynyl)-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
rac 6-Chloro-1,4-dihydro-4-(1-pentynyl)-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
Brand Name:
Vulcanchem
CAS No.:
205755-86-8
VCID:
VC0141228
InChI:
InChI=1S/C14H11ClF3NO2/c1-2-3-4-7-13(14(16,17)18)10-8-9(15)5-6-11(10)19-12(20)21-13/h5-6,8H,2-3H2,1H3,(H,19,20)
SMILES:
CCCC#CC1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F
Molecular Formula:
C14H11ClF3NO2
Molecular Weight:
317.692
rac 6-Chloro-1,4-dihydro-4-(1-pentynyl)-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
CAS No.: 205755-86-8
Reference Standards
VCID: VC0141228
Molecular Formula: C14H11ClF3NO2
Molecular Weight: 317.692
CAS No. | 205755-86-8 |
---|---|
Product Name | rac 6-Chloro-1,4-dihydro-4-(1-pentynyl)-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one |
Molecular Formula | C14H11ClF3NO2 |
Molecular Weight | 317.692 |
IUPAC Name | 6-chloro-4-pent-1-ynyl-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
Standard InChI | InChI=1S/C14H11ClF3NO2/c1-2-3-4-7-13(14(16,17)18)10-8-9(15)5-6-11(10)19-12(20)21-13/h5-6,8H,2-3H2,1H3,(H,19,20) |
Standard InChIKey | RNMIPUHUAVCLHQ-UHFFFAOYSA-N |
SMILES | CCCC#CC1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F |
Synonyms | 6-Chloro-1,4-dihydro-4-(1-pentyn-1-yl)-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one; |
PubChem Compound | 71314714 |
Last Modified | Nov 11 2021 |
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